4-Methyldodecanoic acid
Overview
Description
4-Methyldodecanoic acid is a fatty acid with a chemical formula of C13H26O2. It is also known as isopalmitic acid and is a saturated fatty acid. This acid is commonly found in milk and dairy products, and it is also found in some plants.
Scientific Research Applications
Novel Fatty Acids Discovery in Bacteria
The identification of 4-methyldodecanoic acid and related methyl-branched fatty acids in a halophilic Bacillus species demonstrates its natural occurrence and potential biological roles. These fatty acids, discovered in a bacterium isolated from salt pans in Bulgaria, suggest the involvement of selective incorporation of methylmalonyl-CoA in fatty acid synthesis by bacteria (Carballeira et al., 2001).
Chemical Recycling of Waste Plastics
A study highlighted the efficient conversion of polyamides to ω-hydroxy alkanoic acids, showcasing a method for chemical recycling of waste plastics. This includes the treatment of nylon-12 with supercritical MeOH in the presence of glycolic acid, yielding methyl ω-hydroxydodecanoate and demonstrating a potential application in waste management and recycling technologies (Kamimura et al., 2014).
Metabolic Engineering for Commodity Chemical Production
Research on metabolic engineering in Escherichia coli for the production of 1,4-butanediol, a significant commodity chemical, indirectly relates to the study of branched-chain fatty acids like 4-methyldodecanoic acid. This work demonstrates the potential of metabolic pathways in producing non-natural chemicals from renewable feedstocks, which could extend to the synthesis of similar complex molecules (Yim et al., 2011).
Biosynthesis of Hydroxybutyrate from Methane
The study on Methylosinus trichosporium OB3b for the synthesis of 4-Hydroxybutyrate from methane involves metabolic pathways that could be relevant for the biosynthesis of related compounds like 4-methyldodecanoic acid. This research offers insights into using methane as a carbon source for producing value-added chemicals (Nguyen & Lee, 2021).
Catalytic Activity and Compound Synthesis
Research on the unique catalytic activity of soluble tin metal salts for converting sugars into α-hydroxy acids, which are platform molecules, may provide a framework for understanding the catalytic synthesis of similar compounds like 4-methyldodecanoic acid. This indicates the potential for developing new routes for the production of branched-chain fatty acids (Dusselier et al., 2013).
Understanding Molecular Degradation
Investigations on the degradation of chlorophenol using organic oxidants and UV irradiation may provide insights into the degradation processes of similar complex organic molecules like 4-methyldodecanoic acid. This study could be relevant for understanding the environmental fate and degradation pathways of branched-chain fatty acids (Sharma et al., 2012).
properties
IUPAC Name |
4-methyldodecanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-3-4-5-6-7-8-9-12(2)10-11-13(14)15/h12H,3-11H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STDXFMGAJMQOFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(C)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10401201 |
Source
|
| Record name | 4-methyldodecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10401201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyldodecanoic acid | |
CAS RN |
19998-93-7 |
Source
|
| Record name | 4-methyldodecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10401201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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